3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide

• IUPAC Name: 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
• InChI: InChI=1S/C18H18ClN3O2/c1-22(18(12-20)9-4-10-18)17(23)8-7-16-21-11-15(24-16)13-5-2-3-6-14(13)19/h2-3,5-6,11H,4,7-10H2,1H3
• InChI Key: UTDRJFLOKPHNKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCC1=NC=C(O1)C2=CC=CC=C2Cl)C3(CCC3)C#N
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol

Description

The compound “3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. It also contains a chlorophenyl group, a cyanocyclobutyl group, and a methylpropanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring, the chlorophenyl group, the cyanocyclobutyl group, and the methylpropanamide group would all contribute to its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polarities of its functional groups, and its melting and boiling points might be influenced by the strengths of its intermolecular forces.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action. This could lead to new insights and applications.